Cas no 149139-44-6 (1H-Pyrazole-1-carboxylicacid, 4-cyano-, methyl ester)

• Product Name: 1H-Pyrazole-1-carboxylicacid, 4-cyano-, methyl ester
• CAS No: 149139-44-6
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• CID: 102195
• PubChem ID: 15148781
• Update Time: 2025-04-18

1H-Pyrazole-1-carboxylicacid, 4-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxylicacid, 4-cyano-, methyl ester
• 1H-Pyrazole-1-carboxylicacid,4-cyano-,methylester(9CI)
• methyl 4-cyano-1H-pyrazole-1-carboxylate
• METHYL 4-CYANOPYRAZOLE-1-CARBOXYLATE
• 149139-44-6

• Inchi： 1S/C6H5N3O2/c1-11-6(10)9-4-5(2-7)3-8-9/h3-4H,1H3
• InChI Key： JTZGEDHYRIBKOX-UHFFFAOYSA-N
• SMILES： O(C)C(N1C=C(C#N)C=N1)=O

Computed Properties

• Exact Mass: 151.038176411g/mol
• Monoisotopic Mass: 151.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.9Ų